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Compound of Interest

Compound Name: Ultramarine Blue

Cat. No.: B3339061

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ultramarine blue (CI 77007) is an inorganic pigment with a rich history, valued for its vibrant,
deep blue hue.[1] Originally derived from the semi-precious stone lapis lazuli, it is now primarily
produced synthetically, ensuring high purity and safety for cosmetic applications.[1] Its unique
color and excellent stability make it a versatile ingredient in a wide range of cosmetic products.
These application notes provide detailed information on the properties, applications, and
formulation protocols for incorporating ultramarine blue into cosmetic formulations.

Physicochemical Properties

Ultramarine blue's performance in a cosmetic formulation is dictated by its physical and
chemical properties. The following tables summarize key quantitative data for cosmetic-grade
ultramarine blue.

Table 1: General Physicochemical Properties
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Property Value Source(s)
INCI Name CI 77007 (Ultramarines) [21[3114]
Chemical Formula Na7AleSie024S3 [5]
Appearance Fine blue powder [21[31[4]
Particle Size (typical) 1-15 um [3]
pH (in aqueous solution) 6.0-9.0 [6]
Solubility Insoluble in water and organic (Al[6]
solvents

Table 2: Stability Profile

Stability Parameter Description Source(s)

Lightfastness

Excellent; resistant to fading

upon light exposure.

[1]3]

Heat Stability

Stable at temperatures up to
350-400°C. At temperatures
above 400°C in the presence
of air, it can decompose and

release sulfur dioxide.

[7](8]

Chemical Stability

Stable under normal ambient
temperatures and in alkaline
conditions. Decomposes in the
presence of strong acids,
liberating hydrogen sulfide

gas.

[719]

Table 3: Regulatory Limits for Heavy Metals in Cosmetics (as impurities)
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European Union

Heavy Metal US FDA (in color additives) (Germany)
Arsenic (As) <3 ppm < 0.5 ppm
Lead (Pb) < 20 ppm <2 ppm
Mercury (Hg) <1 ppm <0.1 ppm
Antimony (Sb) - < 0.5 ppm
Cadmium (Cd) - < 0.1 ppm
Nickel (Ni) - <10 ppm

Sources:[10][11][12][13]

Applications in Cosmetic Formulations

Ultramarine blue is utilized in a variety of cosmetic products for both its color and its optical
effects.

o Color Cosmetics: It is a popular choice for creating vibrant blue and violet shades in
eyeshadows, eyeliners, and mascaras.[1] It can also be blended with other pigments to
create a wide range of hues.

e Color Correction: Due to its blue hue, it is effective at neutralizing yellow and sallow tones in
the skin. It is often incorporated into primers and foundations to achieve a more balanced
and neutral complexion.[1]

o Foundations: In foundations, especially for deeper skin tones, ultramarine blue can be used
as a substitute for black iron oxide to create darker shades without imparting a gray or ashy
cast.[1]

o Optical Effects: Research has shown that ultramarine blue can enhance the reflectance of
red light, which can help to make the skin appear smoother and more even-toned. This
contributes to a more natural and refined finish in base makeup products.[1]

Experimental Protocols
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The following protocols provide detailed methodologies for incorporating ultramarine blue into
different cosmetic formulations.

Protocol 1: Formulation of a Pressed Powder
Eyeshadow

This protocol outlines the steps for creating a pressed powder eyeshadow featuring
ultramarine blue.

1. Materials and Equipment:

e Pigments: Ultramarine Blue (CI 77007), Titanium Dioxide (for lighter shades, optional), Iron
Oxides (for shade variation, optional), Mica (for shimmer, optional).

 Fillers/Binders: Talc, Mica, Sericite, Magnesium Stearate, Zinc Stearate.
 Liquid Binder: Isopropyl Myristate, Dimethicone, or a proprietary pressing medium.

e Equipment: Laboratory scale (accurate to 0.01g), powder blender (e.g., ribbon blender for
larger scale, mortar and pestle for lab scale), sieve, press (manual or hydraulic), 26mm
eyeshadow pans.

2. Procedure:

» Premixing Dry Ingredients:

o

Accurately weigh all dry ingredients (pigments, fillers, and dry binders).

[¢]

Combine the dry ingredients in the powder blender.

[¢]

Blend until a homogenous color is achieved. For laboratory-scale batches, triturate the
powders in a mortar and pestle.

[¢]

Pass the blended powder through a sieve to break up any agglomerates.

» Addition of Liquid Binder:

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b3339061?utm_src=pdf-body
https://www.benchchem.com/product/b3339061?utm_src=pdf-body
https://www.benchchem.com/product/b3339061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Slowly add the liquid binder to the powder mixture while blending. In a large-scale blender,
this is typically done via a spray nozzle to ensure even distribution.[14][15] For lab-scale,
add dropwise and mix thoroughly with a spatula or in the mortar and pestle.

o The final consistency should be similar to damp sand, able to form clumps when pressed.

e Pressing:
o Place an empty eyeshadow pan on the base of the press.
o Fill the pan with the powder mixture.
o Place a pressing tile or ribbon over the powder.

o Apply pressure according to the press specifications. The amount of pressure will need to
be optimized based on the formulation to achieve a hard, yet usable, cake.

o Release the pressure and carefully remove the pressed eyeshadow.
3. Quality Control:

o Pay-off Test: Swipe the pressed powder with a finger or applicator to assess color transfer
and texture.

» Drop Test: Drop the pressed powder from a standardized height to evaluate its durability and
resistance to breakage.

o Color Matching: Compare the color of the final product to a standard using a
spectrophotometer or visual assessment under controlled lighting.

Protocol 2: Formulation of an Oil-in-Water (O/W) Color-
Correcting Emulsion

This protocol describes the preparation of a color-correcting primer incorporating ultramarine
blue.

1. Materials and Equipment:
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Water Phase: Deionized Water, Glycerin (humectant), Xanthan Gum (thickener),
Preservative.

Oil Phase: Emulsifying Wax, Cetyl Alcohol, Dimethicone, Cyclopentasiloxane, Isopropyl
Myristate.

Pigment Dispersion: Ultramarine Blue (Cl 77007), dispersing agent (e.g., lecithin or a
synthetic polymer), a portion of the oil phase.

Equipment: Two beakers, water bath or hot plate with magnetic stirrer, homogenizer (e.g.,
rotor-stator homogenizer), pH meter, viscometer.

. Procedure:

Pigment Dispersion:

o In a separate small beaker, combine the ultramarine blue pigment with the dispersing
agent and a portion of the oil phase.

o Mix using a high-shear mixer or by passing through a three-roll mill until the pigment is
fully de-agglomerated and evenly dispersed. The quality of the dispersion can be checked
using a Hegman gauge.[16]

Preparation of Phases:

o In one beaker, combine all water phase ingredients except for the preservative. Heat to
75-80°C with gentle stirring until all components are dissolved and uniform.

o In a separate beaker, combine all oil phase ingredients. Heat to 75-80°C with stirring until
the waxes are completely melted.

Emulsification:

o Slowly add the heated oil phase to the heated water phase with continuous stirring.

o Once the addition is complete, homogenize the mixture for 3-5 minutes at high speed.

Cooling and Final Additions:
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o Begin cooling the emulsion while stirring gently with a sweep or anchor-type agitator.

o When the temperature is below 40°C, add the prepared pigment dispersion and the
preservative.

o Continue to stir until the mixture is uniform and has cooled to room temperature.

e Final Adjustments:

o Check the pH of the final emulsion and adjust if necessary.

o Measure the viscosity to ensure it meets the desired specifications.
3. Stability Testing:

o Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) and in a
cycling temperature chamber (e.g., freeze-thaw cycles) for a predetermined period (e.g., 1-3
months).[17][18]

o Evaluation: At regular intervals, evaluate the samples for changes in color, odor, pH,
viscosity, and signs of phase separation (creaming or coalescence).[18]

» Light Stability: Expose the product to controlled light sources (e.g., xenon arc lamp) to
assess the lightfastness of the color.[19]

Visualization of Experimental Workflows

The following diagrams illustrate the key stages in the formulation processes described above.

Workflow for Pressed Powder Eyeshadow Formulation
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Caption: Workflow for Pressed Powder Eyeshadow Formulation.
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Caption: Workflow for O/W Color-Correcting Emulsion.

Safety and Regulatory Considerations

o General Safety: Ultramarine blue is considered non-toxic and safe for use in cosmetics.[7]
However, as with any fine powder, inhalation of dust should be avoided during handling.[7]

o Skin Sensitization: Ultramarine blue is not expected to be a skin irritant or sensitizer.[7] For
novel formulations, it is recommended to conduct appropriate safety assessments, such as
in vitro skin sensitization assays (e.g., DPRA, KeratinoSens™, h-CLAT), to confirm the
safety of the final product.[20]

» Regulatory Status:

o USA: The FDA lists ultramarines as color additives exempt from certification and they may
be safely used for coloring externally applied cosmetics, including products for the eye
area.[11] However, their use in lip products is not permitted.[11]

o EU: Ultramarines are listed as CI 77007 in Annex IV of the EU Cosmetics Regulation and
are permitted in all cosmetic products without restriction.[10]

o Heavy Metals: Cosmetic-grade ultramarine blue must comply with strict limits for heavy
metal impurities as stipulated by regulatory bodies in the region of sale.[10][11][12]

Conclusion

Ultramarine blue is a valuable and versatile pigment in the cosmetic formulator's palette. Its
excellent stability, vibrant color, and beneficial optical properties make it suitable for a wide
array of decorative and complexion-enhancing products. By following detailed formulation and
testing protocols, researchers and scientists can effectively harness the unique attributes of
ultramarine blue to develop innovative and high-performing cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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